4-(4-propoxyphenyl)-6-((tetrahydrofuran-2-yl)methyl)-3,4,6,7-tetrahydro-1H-pyrrolo[3,4-d]pyrimidine-2,5-dione
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
4-(4-propoxyphenyl)-6-((tetrahydrofuran-2-yl)methyl)-3,4,6,7-tetrahydro-1H-pyrrolo[3,4-d]pyrimidine-2,5-dione is a useful research compound. Its molecular formula is C20H25N3O4 and its molecular weight is 371.437. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Synthesis and Characterization
The compound of interest, due to its complex structure, is likely to be involved in studies related to the synthesis and characterization of novel organic compounds. For example, the study of pyrrolo[3,4-d]pyrimidine derivatives has led to the development of compounds with antithrombotic properties, showcasing the utility of such structures in medicinal chemistry for the development of therapeutics with favorable cerebral and peripheral effects (Furrer, Wágner, & Fehlhaber, 1994). Similarly, pyrrolidine-2,4-dione derivatives, also known as tetramic acids, have been synthesized and studied for their potential applications in various fields, including as syn-statines, which are important in medicinal chemistry (Schmidt, Riedl, Haas, Griesser, Vetter, & Weinbrenner, 1993).
Antimicrobial Activity
The structure of 4-(4-propoxyphenyl)-6-((tetrahydrofuran-2-yl)methyl)-3,4,6,7-tetrahydro-1H-pyrrolo[3,4-d]pyrimidine-2,5-dione shares similarities with compounds that have been evaluated for antimicrobial activities. For instance, derivatives of pyrido[1,2-a]pyrimidine have shown promising results as antibacterial and antitumor agents, indicating that compounds with a pyrimidine core can be effective in the development of new therapeutic agents with significant antimicrobial activities (Alwan, Abdul-Sahib Al Kaabi, & Hashim, 2014).
Electrochemical Properties
Studies on pyrazolo[3,4-d]pyrimidine derivatives, such as oxipurinol, have provided insights into their electrochemical properties, which could be relevant for the development of electrochemical sensors or in the study of redox-active pharmaceuticals (Dryhurst, 1976). These investigations highlight the potential of pyrimidine derivatives in electrochemical applications, offering a pathway for the synthesis of compounds with tailored electrochemical responses.
Photoluminescent Materials
The inclusion of pyrrolo[3,4-c]pyrrole units, related to the pyrrolo[3,4-d]pyrimidine structure, in conjugated polymers has been explored for the development of photoluminescent materials (Beyerlein & Tieke, 2000). These studies suggest potential applications of pyrimidine derivatives in the field of optoelectronics, where they can be utilized in the design of new materials with desirable optical properties.
Properties
IUPAC Name |
6-(oxolan-2-ylmethyl)-4-(4-propoxyphenyl)-1,3,4,7-tetrahydropyrrolo[3,4-d]pyrimidine-2,5-dione |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H25N3O4/c1-2-9-26-14-7-5-13(6-8-14)18-17-16(21-20(25)22-18)12-23(19(17)24)11-15-4-3-10-27-15/h5-8,15,18H,2-4,9-12H2,1H3,(H2,21,22,25) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZLDSTQHFEZDKRL-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCOC1=CC=C(C=C1)C2C3=C(CN(C3=O)CC4CCCO4)NC(=O)N2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H25N3O4 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
371.4 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.